Cas no 847378-13-6 (2-{(2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile)

• Product Name: 2-{(2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile
• CAS No: 847378-13-6
• MF: C₂₀H₁₇NO₆
• MW: 367.352085828781
• CID: 5554688
• Update Time: 2025-06-10

2-{(2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[[(2Z)-3-oxo-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl]oxy]acetonitrile
• 2-{(2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile

• Inchi： 1S/C20H17NO6/c1-23-17-9-12(10-18(24-2)20(17)25-3)8-16-19(22)14-5-4-13(26-7-6-21)11-15(14)27-16/h4-5,8-11H,7H2,1-3H3
• InChI Key： PWUCRPLPIVIIQA-UHFFFAOYSA-N
• SMILES： C(#N)COC1C=C2OC(=CC3=CC(OC)=C(OC)C(OC)=C3)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on 2-{(2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile

Recent Advances in the Study of 2-{(2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile (CAS: 847378-13-6)

The compound 2-{(2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile (CAS: 847378-13-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique benzofuran scaffold and trimethoxyphenyl moiety, has been investigated for its biological activities, particularly in the context of cancer therapy and anti-inflammatory applications. Recent studies have explored its mechanism of action, pharmacokinetics, and structure-activity relationships, providing valuable insights for further drug development.

One of the key findings from recent research is the compound's ability to inhibit tubulin polymerization, a critical process in cell division. This property makes it a promising candidate for the development of novel anti-mitotic agents. In vitro studies have demonstrated its efficacy against a range of cancer cell lines, including those resistant to conventional chemotherapy. The compound's selectivity for cancer cells over normal cells has also been a focal point of investigation, with preliminary results indicating a favorable therapeutic window.

Another area of interest is the compound's potential as an anti-inflammatory agent. Studies have shown that it can modulate key inflammatory pathways, such as the NF-κB signaling cascade, which plays a central role in chronic inflammatory diseases. The trimethoxyphenyl group has been implicated in this activity, suggesting that structural modifications could further enhance its anti-inflammatory properties. Researchers are currently exploring derivatives of the compound to optimize its pharmacological profile.

Pharmacokinetic studies have revealed that the compound exhibits moderate bioavailability and stability in vivo, although challenges remain in terms of its solubility and metabolic clearance. Efforts are underway to develop prodrugs or nanoformulations to improve its delivery and efficacy. Additionally, computational modeling has been employed to predict its binding interactions with target proteins, aiding in the rational design of more potent analogs.

In conclusion, 2-{(2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile represents a versatile scaffold with significant potential in drug discovery. Its dual activity as an anti-mitotic and anti-inflammatory agent positions it as a valuable lead compound for further development. Future research should focus on addressing its pharmacokinetic limitations and exploring its therapeutic applications in preclinical models.